Cas no 220158-90-7 (1H-Imidazole-1-propanamine, N-(3-methyl-4-nitrophenyl)-)

• Product Name: 1H-Imidazole-1-propanamine, N-(3-methyl-4-nitrophenyl)-
• CAS No: 220158-90-7
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 1405481
• PubChem ID: 11514448
• Update Time: 2025-04-20

1H-Imidazole-1-propanamine, N-(3-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanamine, N-(3-methyl-4-nitrophenyl)-
• WWERADVQPLYCNI-UHFFFAOYSA-N
• 220158-90-7
• N-[3-(1H-Imidazol-1-yl)propyl]-3-methyl-4-nitroaniline
• SCHEMBL5189414
• AKOS005880007
• (4-nitro-3-methylphenyl)(3-(imid-azol-1-yl)propyl)amine
• HS-8781
• (3-imidazol-1-ylpropyl)-(3-methyl-4-nitrophenyl)amine

• Inchi： 1S/C13H16N4O2/c1-11-9-12(3-4-13(11)17(18)19)15-5-2-7-16-8-6-14-10-16/h3-4,6,8-10,15H,2,5,7H2,1H3
• InChI Key： WWERADVQPLYCNI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)NCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 260.12748
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 72.99